Ethyl 2-(4-bromophenyl)propanoate
Cat. No. B3018470
M. Wt: 257.127
InChI Key: WHNBIRCJWQMENU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
C[Si](C)(C)[N-][Si](C)(C)C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([CH2:8][C:9](=[O:10])[O:11][CH2:12][CH3:13])[cH:6][cH:7]1.[CH2:26]1[O:27][CH2:28][CH2:29][CH2:30]1.[CH3:14][Si:15]([N-:16][Si:17]([CH3:18])([CH3:19])[CH3:20])([CH3:21])[CH3:22].[I:24][CH3:25].[Li+:23]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([CH:8]([C:9](=[O:10])[O:11][CH2:12][CH3:13])[CH3:14])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
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CCOC(=O)Cc1ccc(Br)cc1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
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C1CCOC1
|
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Name
|
C[Si](C)(C)[N-][Si](C)(C)C
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
C[Si](C)(C)[N-][Si](C)(C)C
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
CI
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
[Li+]
|
Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCOC(=O)C(C)c1ccc(Br)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
